Cas no 88199-31-9 (Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-)

Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans- structure
88199-31-9 structure
Product Name:Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-
CAS No:88199-31-9
MF:C18H32O3
MW:296.444886207581
CID:641455
PubChem ID:71410090
Update Time:2025-04-19

Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-
    • ethyl 7-[(1S,2R)-2-butyl-5-oxocyclopentyl]heptanoate
    • 88199-31-9
    • DTXSID70829785
    • Inchi: 1S/C18H32O3/c1-3-5-10-15-13-14-17(19)16(15)11-8-6-7-9-12-18(20)21-4-2/h15-16H,3-14H2,1-2H3/t15-,16+/m1/s1
    • InChI Key: JPAXQKOVDPWFII-CVEARBPZSA-N
    • SMILES: O=C1CC[C@@H](CCCC)[C@@H]1CCCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 296.23514488g/mol
  • Monoisotopic Mass: 296.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 43.4Ų
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